N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)phenanthro[9,10-b]quinoxaline-11-carboxamide
• InChI: InChI=1S/C29H21N3O/c1-17-11-13-20(15-18(17)2)30-29(33)19-12-14-25-26(16-19)32-28-24-10-6-4-8-22(24)21-7-3-5-9-23(21)27(28)31-25/h3-16H,1-2H3,(H,30,33)
• InChI Key: RMDUQQKTACWYSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C=C2)N=C4C5=CC=CC=C5C6=CC=CC=C6C4=N3)C
• Molecular Formula: C29H21N3O
• Molecular Weight: 427.5 g/mol

Description

N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as DBZ and has been studied for its potential applications in various fields, including medicinal chemistry, material science, and electronics. In

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to DNA damage and ultimately cell death. DBZ has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that DBZ inhibits the growth of cancer cells, induces apoptosis, and causes DNA damage. In vivo studies have shown that DBZ has anti-tumor activity in mice. DBZ has also been shown to have potential neuroprotective effects in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide in lab experiments is its unique properties, such as its ability to inhibit topoisomerase II activity. DBZ has also been shown to have potential applications in various fields, such as medicinal chemistry and material science. However, one limitation of using DBZ in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide. One future direction is the development of more efficient synthesis methods for DBZ. Another future direction is the study of DBZ in combination with other anti-cancer agents. DBZ has also been shown to have potential applications in material science, and future studies may focus on its use in organic electronics. Additionally, further research is needed to fully understand the mechanism of action of DBZ and its potential side effects.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide involves several steps. The first step is the synthesis of dibenzo[a,c]phenazine, which is achieved by reacting 4,5,9,10-tetrahydropyrene with 1,2-dibromobenzene in the presence of a palladium catalyst. The second step involves the reaction of dibenzo[a,c]phenazine with 3,4-dimethylaniline in the presence of a base such as potassium carbonate. The resulting product is N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)dibenzo[a,c]phenazine-11-carboxamide has been studied for its potential applications in various fields. In medicinal chemistry, DBZ has been shown to have anti-tumor activity in vitro and in vivo. DBZ has also been studied for its potential use as a photosensitizer in photodynamic therapy. In material science, DBZ has been shown to have potential applications in organic electronics, such as organic field-effect transistors and organic light-emitting diodes. DBZ has also been studied for its potential use in solar cells.